Cas no 2171149-61-2 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid
• CAS No: 2171149-61-2
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6440483
• PubChem ID: 165833729
• Update Time: 2025-05-20

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid
• EN300-1574183
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid
• 2171149-61-2

• Inchi： 1S/C26H30N2O7/c1-3-16(14-23(29)28-22(25(31)32)12-13-24(30)34-2)27-26(33)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,33)(H,28,29)(H,31,32)/t16-,22-/m1/s1
• InChI Key： GKAJKROBWKNVEC-OPAMFIHVSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@@H](C(=O)O)CCC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid

Comprehensive Analysis of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2171149-61-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2171149-61-2) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in the development of novel therapeutic peptides and bioconjugates. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and methoxycarbonyl moiety, make it indispensable for researchers focusing on solid-phase peptide synthesis (SPPS).

The growing demand for custom peptide synthesis and drug discovery has propelled interest in specialized building blocks like this compound. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its importance. Scientists frequently search for information about its synthetic applications, purification methods, and stability under various conditions, reflecting the compound's relevance in modern medicinal chemistry.

From a structural perspective, the compound's chiral centers at both the 2R and 3R positions contribute to its stereochemical complexity, making it valuable for creating enantiomerically pure peptides. The Fmoc protecting group offers excellent stability during synthesis while being readily removable under mild basic conditions, a feature highly sought after in peptide chemistry. These characteristics address common challenges in peptide drug development, where maintaining structural integrity and biological activity is paramount.

The compound's solubility profile in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) makes it particularly suitable for automated peptide synthesizers. Researchers often inquire about optimal coupling conditions and side-chain protection strategies when working with this building block. Its compatibility with microwave-assisted peptide synthesis techniques has also become a topic of interest, as this method gains popularity for accelerating peptide production.

In the context of green chemistry initiatives, there's increasing focus on developing more sustainable approaches for manufacturing such specialty chemicals. The pharmaceutical industry's shift toward continuous manufacturing processes has prompted investigations into the compound's behavior under flow chemistry conditions. These developments align with current searches for environmentally friendly synthesis methods and process intensification techniques in API production.

The analytical characterization of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. Quality control parameters including purity assessment and chiral purity verification are critical considerations for end-users. Recent advancements in analytical method development have enabled more precise quantification of such complex molecules.

Emerging applications in targeted drug delivery systems and peptide-based therapeutics have expanded the potential uses for this compound. The COVID-19 pandemic has accelerated research into peptide antivirals, creating additional demand for high-quality peptide building blocks. Furthermore, the compound's potential role in developing personalized medicine approaches and theranostic agents represents an exciting frontier in biomedical research.

Storage and handling recommendations for CAS No. 2171149-61-2 typically suggest protection from moisture and storage at controlled temperatures. The compound's shelf life and degradation products are frequent topics of inquiry among researchers. Proper material characterization and stability studies are essential to ensure consistent performance in peptide synthesis applications.

As the pharmaceutical industry continues to embrace digital transformation, there's growing interest in computational approaches to predict the behavior of such compounds in molecular dynamics simulations. The integration of machine learning algorithms in peptide design has opened new possibilities for optimizing the use of this building block. These technological advancements address the increasing need for rational drug design and structure-activity relationship studies.

Looking ahead, the compound's versatility positions it as a key player in addressing current challenges in peptide-based drug development, including improving oral bioavailability and enhancing metabolic stability. Its applications in developing peptide vaccines and immune-modulating agents are particularly promising areas of research. The scientific community's ongoing exploration of this molecule underscores its importance in advancing biopharmaceutical innovation and meeting the evolving needs of precision medicine.